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Compound of Interest

Compound Name: Diisopropylphosphine

Cat. No.: B1583860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
diisopropylphosphine, a secondary phosphine compound utilized in various chemical
syntheses, including as a precursor to ligands in catalysis. The document details its boiling
point and density, outlines experimental methodologies for its synthesis, and describes
standard techniques for the determination of its physical properties.

Core Physical Properties

Diisopropylphosphine is a clear, colorless liquid that is sensitive to air.[1][2][3] Its fundamental
physical characteristics are summarized below.

Table 1: Physical Properties of Diisopropylphosphine
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Property Value Notes
Boiling Point 118 °C At 760 mmHg[1][2][4]
128.3+9.0°C At 760 mmHg[3][5]

For the pure compound[1][2][4]

Density 0.800 g/mL 5]

For a 10 wt.% solution in

0670 g/mL hexanes[6][7][8][9]

Molecular Formula CeH1sP [5]
Molecular Weight 118.16 g/mol [6][8]
Flash Point 22 °C [11[2][4]
31.4+18.7°C [3](5]

Experimental Protocols

The methodologies for synthesizing diisopropylphosphine and determining its physical
properties require careful handling due to its air-sensitive nature. All operations should be
conducted under an inert atmosphere (e.g., argon or nitrogen).

1. Synthesis of Diisopropylphosphine

A common laboratory-scale synthesis involves the reduction of chlorodiisopropylphosphine.
The following protocol is adapted from a literature procedure.

e Reaction Setup: A solution of chlorodiisopropylphosphine (CIPPrz2) in diethyl ether is
added dropwise to a stirred slurry of lithium aluminum hydride (LiAlH4) in diethyl ether,
maintained at 0 °C using an ice/water bath.

o Reaction Execution: The reaction mixture is stirred overnight to ensure complete conversion,
which can be monitored by 3:P{*H} NMR spectroscopy.

o Workup: The reaction is carefully qguenched by the slow addition of degassed water. The
organic layer is separated, and the aqueous layer is extracted multiple times with diethyl
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ether.

 Purification: The combined organic extracts are dried over magnesium sulfate (MgSOa),
filtered, and the solvent is removed under vacuum while cooling the flask to afford
diisopropylphosphine as a colorless liquid. If necessary, further purification can be
achieved by a Schlenk-to-Schlenk distillation to remove any oxidized byproducts.

2. Determination of Boiling Point

Standard methods for boiling point determination can be adapted for air-sensitive compounds
by ensuring the apparatus is under an inert atmosphere.

« Distillation Method: A simple distillation apparatus can be used. The sample is placed in a
distilling flask with boiling chips under an inert atmosphere. The flask is heated, and the
temperature at which a steady condensation and distillation occurs is recorded as the boiling
point. The thermometer bulb must be positioned correctly within the vapor path to ensure an
accurate reading.

o Thiele Tube Method: This microscale method requires a small sample volume. The liquid is
placed in a small tube along with an inverted capillary tube. This assembly is attached to a
thermometer and heated in a Thiele tube containing heating oil. The boiling point is the
temperature at which a rapid stream of bubbles emerges from the capillary, and upon
cooling, the liquid is drawn back into the capillary tube.

3. Determination of Density

The density of a liquid is its mass per unit volume. For an air-sensitive liquid like
diisopropylphosphine, the measurement must be performed in a closed system to prevent
exposure to air.

e Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
used. The empty pycnometer is weighed, then filled with the diisopropylphosphine under
an inert atmosphere and weighed again. The density is calculated by dividing the mass of
the liquid by the volume of the pycnometer. The temperature must be controlled and
recorded as density is temperature-dependent.
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 Vibrating Tube Densimeter: Modern instruments measure density based on the change in
the resonant frequency of a vibrating U-shaped tube when it is filled with the sample liquid.
This method is fast, accurate, and requires only a small sample volume, which can be
injected into the instrument's measurement cell without exposure to the atmosphere.

Workflow Visualization

The following diagram illustrates the key steps in the synthesis of diisopropylphosphine from
chlorodiisopropylphosphine.

Click to download full resolution via product page

Caption: Synthesis workflow for diisopropylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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